Cas no 1712386-81-6 (Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]-)

• Product Name: Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]-
• CAS No: 1712386-81-6
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 6006037
• PubChem ID: 114964128
• Update Time: 2025-06-14

Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]-
• (3-Chlorophenyl)-[4-(trifluoromethoxy)phenyl]methanone
• Z1763639884
• EN300-6475825
• 1712386-81-6
• (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanone
• XQGCNLYDFLHYFC-UHFFFAOYSA-N

• Inchi： 1S/C14H8ClF3O2/c15-11-3-1-2-10(8-11)13(19)9-4-6-12(7-5-9)20-14(16,17)18/h1-8H
• InChI Key： XQGCNLYDFLHYFC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(C1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 300.0164917g/mol
• Monoisotopic Mass: 300.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 350.0±42.0 °C(Predicted)

Additional information on Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]-

Comprehensive Analysis of Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- (CAS No. 1712386-81-6)

The compound Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- (CAS No. 1712386-81-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This aromatic ketone features a 3-chlorophenyl group and a 4-(trifluoromethoxy)phenyl moiety, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential roles in advanced material science and specialty chemical formulations.

One of the most frequently searched questions about Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- relates to its synthesis and purification methods. The compound is typically prepared through Friedel-Crafts acylation reactions, where precise control of reaction conditions is crucial for achieving high yields. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, addressing growing environmental concerns in chemical manufacturing. The presence of both chloro and trifluoromethoxy substituents makes this compound particularly interesting for studying electronic effects in aromatic systems.

In the context of material science applications, Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- has shown promise as a building block for advanced polymers and liquid crystal materials. The electron-withdrawing nature of its substituents influences the compound's optical and electronic properties, making it valuable for developing materials with specific light-absorption characteristics. This aligns with current industry trends toward functional materials for optoelectronic devices and energy-efficient technologies.

The stability and solubility characteristics of CAS No. 1712386-81-6 are another area of frequent inquiry among researchers. The compound demonstrates moderate solubility in common organic solvents, with its behavior significantly influenced by the trifluoromethoxy group's unique properties. Recent studies have focused on understanding how these solubility characteristics affect formulation processes in various applications, particularly in coatings and specialty chemical products.

From a safety and handling perspective, proper storage conditions for Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- are often searched by laboratory personnel. While not classified as hazardous under standard regulations, appropriate precautions should be taken when handling any chemical substance. The compound should be stored in tightly sealed containers away from direct sunlight and moisture to maintain its stability over extended periods.

Recent patent literature reveals growing interest in CAS No. 1712386-81-6 for potential pharmaceutical intermediate applications. While not itself a drug substance, its structural features make it a candidate for further derivatization in medicinal chemistry research. This aligns with current pharmaceutical industry trends toward developing novel scaffolds for drug discovery programs.

Analytical characterization of Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control in production and for verifying the compound's purity in research applications. The distinctive NMR signals produced by the 3-chlorophenyl and 4-(trifluoromethoxy)phenyl groups serve as valuable diagnostic features for structural confirmation.

Environmental fate studies of CAS No. 1712386-81-6 represent an emerging area of research interest. The presence of both halogen and fluorinated groups raises questions about biodegradation pathways and potential environmental persistence. Current research is focusing on understanding these aspects to ensure responsible use and disposal of the compound in industrial applications.

The commercial availability of Methanone, (3-chlorophenyl)[4-(trifluoromethoxy)phenyl]- has expanded in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility has facilitated broader investigation of its properties and potential applications across different scientific disciplines.

Looking forward, the scientific community anticipates continued exploration of CAS No. 1712386-81-6's potential in various high-tech applications. Its unique combination of structural features positions it as an interesting subject for further research in materials science, chemical synthesis, and potentially other cutting-edge technological fields.